Cas no 951572-43-3 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide
• CAS No: 951572-43-3
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 5516376
• Update Time: 2025-05-26

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-2-(3-methylphenoxy)-
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide

• Inchi： 1S/C18H19ClN2O4S/c1-13-4-2-5-15(10-13)25-12-18(22)20-14-6-7-16(19)17(11-14)21-8-3-9-26(21,23)24/h2,4-7,10-11H,3,8-9,12H2,1H3,(H,20,22)
• InChI Key： OCHZPDLPYJSTGF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)COC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide

Introduction to N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide, a compound with the CAS number 951572-43-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a chloro substituent and a thiazolidinone moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The molecular framework of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide is meticulously designed to interact with biological targets in a highly specific manner. The 4-chlorophenyl ring and the 3-methylphenoxy group are particularly noteworthy, as they are known to enhance binding affinity and selectivity. These features are critical in the development of novel therapeutic agents that can modulate biological pathways with minimal off-target effects.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their diverse pharmacological activities. The thiazolidinone scaffold, a prominent feature of this compound, is well-documented for its role in various biological processes. Studies have shown that thiazolidinones exhibit antimicrobial, anti-inflammatory, and antitumor properties, making them attractive candidates for medicinal chemistry programs. The incorporation of this moiety into N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide not only enhances its structural complexity but also opens up new avenues for therapeutic intervention.

The synthesis of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for subsequent biological evaluation. The compound's stability under various storage conditions further underscores its suitability for industrial-scale production and clinical trials.

The pharmacological profile of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide has been the subject of extensive research. Preclinical studies have demonstrated its potential in modulating key signaling pathways associated with diseases such as cancer and neurodegeneration. The compound's ability to inhibit the activity of specific enzymes and receptors has been particularly promising. For instance, its interaction with the epidermal growth factor receptor (EGFR) has shown significant promise in reducing tumor growth in vitro.

In addition to its anti-cancer properties, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(3-methylphenoxy)acetamide has also been investigated for its potential role in treating neurological disorders. Research indicates that the compound can cross the blood-brain barrier and exert neuroprotective effects. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to interact with central nervous system targets without causing significant side effects makes it an attractive candidate for further development.

The development of novel drug candidates often involves a rigorous evaluation process to assess their safety and efficacy. N-Methyl-D-aspartate (NMDA) receptor modulation is one area where N-Me-DAP5 (N-Methyl-D-aspartate receptor antagonist) has shown promise. This compound has been studied for its potential in treating conditions such as epilepsy and stroke. The structural features of N-Me-DAP5 contribute to its ability to selectively interact with NMDA receptors while minimizing off-target effects.

The significance of N-Me-DAP5 extends beyond its therapeutic applications; it also serves as a valuable tool for understanding the mechanisms underlying neurological disorders. By studying how this compound interacts with neural receptors and signaling pathways, researchers can gain insights into the complex processes that drive these conditions. This knowledge can then be leveraged to develop more effective treatments and interventions.

The synthesis and characterization of N-Me-DAP5 have been facilitated by advancements in synthetic chemistry and analytical techniques. These developments have allowed researchers to produce high-purity compounds in sufficient quantities for both preclinical and clinical studies. The structural elucidation of N-Me-DAP5 using techniques such as nuclear magnetic resonance (NMR) spectroscopy has provided valuable insights into its molecular architecture and interactions.

The future prospects for N-Me-DAP5 are promising, with ongoing research aimed at optimizing its pharmacological properties further. By refining its chemical structure and exploring new synthetic routes, scientists hope to enhance its efficacy while minimizing potential side effects. Collaborative efforts between academia and industry are essential in driving these advancements forward.